5-methyl-1-((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)-N-(4-(methylthio)benzyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-methyl-1-[[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl]-N-[(4-methylsulfanylphenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C24H25N5O2S/c1-15-5-9-19(10-6-15)24-26-21(17(3)31-24)14-29-16(2)22(27-28-29)23(30)25-13-18-7-11-20(32-4)12-8-18/h5-12H,13-14H2,1-4H3,(H,25,30)
• InChI Key: CDNDLRXBKIWILS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)C)CN3C(=C(N=N3)C(=O)NCC4=CC=C(C=C4)SC)C
• Molecular Formula: C24H25N5O2S
• Molecular Weight: 447.6 g/mol
• CAS No.: 1226428-67-6

Description

5-methyl-1-((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)-N-(4-(methylthio)benzyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C24H25N5O2S and its molecular weight is 447.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research on structurally similar compounds involves innovative synthetic routes and the characterization of novel benzamide-based 5-aminopyrazoles and their fused heterocycles. For example, a study describes the synthesis of novel benzamide-based 5-aminopyrazoles, which were prepared through a series of reactions involving benzoyl isothiocyanate and malononitrile. These compounds, including triazole derivatives, were tested for their anti-influenza A virus activity, highlighting the potential of these structures in medicinal chemistry (Hebishy et al., 2020).